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Compound of Interest

Compound Name: Pamicogrel

Cat. No.: B1678367 Get Quote

For researchers and scientists in the drug development field, the proper handling and disposal

of chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This document provides essential, step-by-step guidance for the proper disposal of

Pamicogrel, a cyclooxygenase (COX) inhibitor. Adherence to these procedures is critical for

minimizing risks and complying with regulatory standards.

Pamicogrel Hazard Profile
Pamicogrel is classified as a hazardous substance. The primary hazards associated with this

compound are:

Harmful if swallowed[1]

Causes skin irritation[1]

Causes serious eye irritation[1]

May cause respiratory irritation[1]

Due to these hazards, Pamicogrel must be managed as hazardous waste from the point of

generation through to its final disposal. Under no circumstances should Pamicogrel or its

containers be disposed of in the regular trash or via sanitary sewer systems.
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The following table summarizes key quantitative and safety information for Pamicogrel.

Property Value Reference

Chemical Formula C₂₅H₂₄N₂O₄S [2]

Molar Mass 448.54 g·mol⁻¹ [2]

CAS Number 101001-34-7 [1]

GHS Hazard Statements H302, H315, H319, H335 [1]

Solubility in DMSO 45 mg/mL (100.32 mM) [3]

Oral LD50 (mouse) >3 g/kg [1]

Experimental Protocols: Disposal Procedures
The following step-by-step protocol outlines the required procedures for the safe disposal of

Pamicogrel waste in a laboratory setting. This protocol is based on general guidelines for the

disposal of hazardous chemical waste and should be adapted to comply with your institution's

specific Environmental Health and Safety (EHS) policies.

3.1. Waste Segregation and Collection

Identify Pamicogrel Waste: All materials contaminated with Pamicogrel must be considered

hazardous waste. This includes:

Unused or expired solid Pamicogrel.

Solutions containing Pamicogrel.

Contaminated labware (e.g., pipette tips, vials, gloves, bench paper).

Use Designated Waste Containers:

Solid Waste: Collect solid Pamicogrel waste and contaminated disposable materials in a

dedicated, clearly labeled, puncture-resistant container lined with a heavy-duty plastic bag.
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Liquid Waste: Collect liquid waste containing Pamicogrel in a dedicated, leak-proof, and

chemically compatible container (e.g., a high-density polyethylene carboy). Ensure the

container has a secure screw-top cap.

Sharps: Any sharps (e.g., needles, contaminated broken glass) must be disposed of in a

designated sharps container.

Labeling: All waste containers must be labeled with a hazardous waste tag immediately upon

starting waste accumulation. The label must include:

The words "Hazardous Waste".

The full chemical name: "Pamicogrel".

The specific hazards (e.g., "Harmful," "Irritant").

The accumulation start date.

The principal investigator's name and laboratory location.

3.2. Storage in a Satellite Accumulation Area (SAA)

Designate an SAA: Store the labeled Pamicogrel waste containers in a designated Satellite

Accumulation Area within the laboratory. This area must be at or near the point of waste

generation and under the control of the laboratory personnel.

Secondary Containment: All liquid waste containers must be kept in secondary containment

(e.g., a chemical-resistant tray or tub) to contain any potential leaks or spills.

Keep Containers Closed: Waste containers must be kept securely closed at all times, except

when adding waste.

Incompatible Waste: Do not mix Pamicogrel waste with other incompatible waste streams.

3.3. Requesting Waste Pickup

Monitor Waste Levels: Do not overfill waste containers. For liquids, leave at least 10%

headspace to allow for expansion.
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Schedule Pickup: Once a waste container is full, or before it has been in the SAA for the

maximum allowable time (typically one year, but check your institutional policy), arrange for

its collection by your institution's EHS department.

Documentation: Complete any required waste pickup request forms, ensuring all information

is accurate and complete.

3.4. Disposal of Empty Pamicogrel Containers

Thoroughly Empty: Ensure the original Pamicogrel container is completely empty.

Deface the Label: Obliterate or remove the original manufacturer's label to prevent misuse.

Rinsing: As Pamicogrel is categorized as hazardous, the empty container should be triple-

rinsed with a suitable solvent (e.g., ethanol or acetone). The rinsate must be collected and

disposed of as hazardous liquid waste.

Final Disposal: After triple-rinsing, the defaced container can typically be disposed of as non-

hazardous laboratory glass or plastic waste, in accordance with institutional policies.

Mandatory Visualizations
The following diagrams illustrate the key workflows for the proper disposal of Pamicogrel.

Waste Generation Collection & Storage Disposal

Identify Pamicogrel Waste Segregate Solid & Liquid Waste Use Labeled, Compatible Containers Store in SAA with Secondary Containment Request EHS Pickup EHS Transports to Disposal Facility

Click to download full resolution via product page

Caption: Workflow for Pamicogrel Waste Disposal.
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Caption: Disposal Procedure for Empty Pamicogrel Containers.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of Pamicogrel, thereby protecting themselves, their colleagues, and the environment.

Always consult your institution's specific Chemical Hygiene Plan and EHS guidelines for any

additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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